Cas no 63545-54-0 (p-Chlorosulfonyldihydrocinnamic acid)

• Product Name: p-Chlorosulfonyldihydrocinnamic acid
• CAS No: 63545-54-0
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD02179510
• CID: 90237
• PubChem ID: 2757915
• Update Time: 2025-06-10

p-Chlorosulfonyldihydrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Chlorosulfonyl)phenyl)propanoic acid
• 3-(4-Chlorosulfonylphenyl)propionic acid
• 3-(4-chlorosulfonylphenyl)propanoic acid
• p-Chlorosulfonyldihydrocinnamic acid
• 4-(Chlorosulphonyl)dihydrocinnamic acid
• p-(Chlorosulfonyl)hydrocinnamic acid
• 3-[4-(Chlorosulfonyl)phenyl]propanoic acid
• 3-[4-(Chlorosulfonyl)phenyl]propionic acid
• E75912
• FS-5630
• 63545-54-0
• CS-0157417
• Benzenepropanoicacid, 4-(chlorosulfonyl)-
• MFCD02179510
• EN300-12351
• Z99601142
• DTXSID50374066
• 3-(4-chlorosulfonyl-phenyl)-propionic acid
• SCHEMBL40250
• AB11278
• p-Chlorosulfonyldihydrocinnamic acid, AldrichCPR
• AKOS001104761
• DB-128623
• 3-(4-chlorsulfonylphenyl) propanoic acid
• 4-(chlorosulfonyl)benzenepropanoic acid

• MDL： MFCD02179510
• Inchi： 1S/C9H9ClO4S/c10-15(13,14)8-4-1-7(2-5-8)3-6-9(11)12/h1-2,4-5H,3,6H2,(H,11,12)
• InChI Key： INJMPXHPNFJMLG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 247.99100
• Monoisotopic Mass: 247.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: Powder.
• Density: 1.462
• Melting Point: 130-134°C
• Boiling Point: 402 ºC
• Flash Point: 197 ºC
• Refractive Index: 1.571
• Water Partition Coefficient: It reacts with water.
• PSA: 79.82000
• LogP: 2.71210
• Solubility: React with water.
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: Not available

p-Chlorosulfonyldihydrocinnamic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on p-Chlorosulfonyldihydrocinnamic acid

Introduction to p-Chlorosulfonyldihydrocinnamic Acid (CAS No. 63545-54-0)

p-Chlorosulfonyldihydrocinnamic acid, identified by its Chemical Abstracts Service (CAS) number 63545-54-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical synthesis processes and biological studies.

The molecular structure of p-Chlorosulfonyldihydrocinnamic acid consists of a dihydrocinnamic acid backbone substituted with a chlorosulfonyl group. This specific arrangement imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfonyl group enhances its utility in pharmaceutical applications, particularly in the development of bioactive molecules.

In recent years, p-Chlorosulfonyldihydrocinnamic acid has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors and modulators targeting various biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The sulfonyl group's ability to form stable interactions with biological targets has made this compound a preferred building block in drug design.

Moreover, the compound's derivatives have been explored for their antimicrobial properties. Studies have demonstrated that modifications of the p-Chlorosulfonyldihydrocinnamic acid core can lead to compounds with enhanced efficacy against resistant bacterial strains. This has opened up new avenues for developing antibiotics and antifungal agents, addressing the growing challenge of antimicrobial resistance.

The synthetic pathways involving p-Chlorosulfonyldihydrocinnamic acid have also seen significant advancements. Modern synthetic techniques, such as asymmetric catalysis and green chemistry principles, have been employed to optimize the production process. These methods not only improve yield but also reduce environmental impact, aligning with global sustainability goals.

Another exciting application of p-Chlorosulfonyldihydrocinnamic acid lies in materials science. Researchers have utilized this compound to develop advanced polymers with tailored properties. The sulfonyl group's polarity and reactivity contribute to the formation of materials with enhanced thermal stability and mechanical strength. These polymers are being explored for use in electronics, aerospace, and automotive industries.

In conclusion, p-Chlorosulfonyldihydrocinnamic acid (CAS No. 63545-54-0) is a versatile compound with far-reaching implications across multiple scientific disciplines. Its unique chemical properties make it indispensable in pharmaceutical research, biological studies, and material science. As research continues to uncover new applications and refine synthetic methodologies, the significance of this compound is set to grow even further.